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Introduction
Fluorescent Brightener 185 (FBA 185) is a high-performance optical brightening agent (OBA)

belonging to the bis-benzoxazolyl thiophene class of compounds. It is widely utilized in various

industries, particularly in plastics and textiles, to enhance the whiteness and brightness of

materials. FBA 185 functions by absorbing ultraviolet (UV) radiation and re-emitting it as visible

blue light, which counteracts the inherent yellow cast of many polymers and fabrics. This

document provides a comprehensive technical overview of FBA 185, including its chemical

properties, photophysical characteristics, synthesis, and relevant experimental protocols.

Chemical and Physical Properties
FBA 185 is chemically known as 2,5-Bis(2-benzoxazolyl)thiophene. Its core structure consists

of a central thiophene ring flanked by two benzoxazole moieties, which form a conjugated

system responsible for its fluorescent properties.

Table 1: Chemical and Physical Properties of FBA 185
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Property Value Reference(s)

IUPAC Name
2,5-Bis(1,3-benzoxazol-2-

yl)thiophene

Synonyms

Fluorescent Brightener EBF,

Uvitex EBF, C.I. Fluorescent

Brightener 185

CAS Numbers 2866-43-5, 12224-41-8 [1]

Molecular Formula C₁₈H₁₀N₂O₂S [1]

Molecular Weight 318.35 g/mol [1]

Appearance Light yellow crystalline powder [2]

Melting Point 216-220 °C [1]

Solubility Miscible with water in any ratio [2]

Photophysical Properties
The efficacy of FBA 185 as a fluorescent brightener is dictated by its photophysical properties,

primarily its absorption and emission characteristics, fluorescence quantum yield, and

photostability.

Absorption and Emission Spectra
FBA 185 absorbs light in the near-UV region of the electromagnetic spectrum and emits it in

the blue region of the visible spectrum.

Table 2: Photophysical Properties of FBA 185
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Parameter Wavelength Range / Value Reference(s)

UV Absorption (λ_max) ~372 nm

Visible Emission (λ_em) ~422 nm

Fluorescence Quantum Yield

(Φ_f)

Data not readily available in

public literature. A

standardized method for its

determination is provided in

Section 5.2.

Photostability

Qualitatively described as

having good light fastness. A

standardized method for its

determination is provided in

Section 5.3.

[3]

Fluorescence Quantum Yield
The fluorescence quantum yield (Φ_f) is a measure of the efficiency of the fluorescence

process. It is defined as the ratio of the number of photons emitted to the number of photons

absorbed. While a specific quantum yield for FBA 185 is not readily available in the cited

literature, it can be determined experimentally using a relative method, as detailed in the

experimental protocols section.

Photostability
FBA 185 is reported to have good light fastness, which is a critical parameter for its

applications. Photostability refers to the ability of a molecule to resist photodegradation upon

exposure to light. Quantitative assessment of photostability can be performed following

standardized guidelines, such as those from the International Council for Harmonisation (ICH).

Synthesis of FBA 185
The synthesis of FBA 185, or 2,5-Bis(2-benzoxazolyl)thiophene, typically involves the

condensation reaction of a thiophene derivative with an o-aminophenol derivative. The

following diagram illustrates a general synthetic workflow.
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General Synthesis Workflow for a Benzoxazole Thiophene Derivative

Reactants

Process

Product

Thiophene-2,5-dicarboxylic acid

Condensation Reaction

Reacts with

o-Aminophenol Derivative

Dehydration

Followed by

Purification/Recrystallization

2,5-Bis(2-benzoxazolyl)thiophene (FBA 185)

Yields

Click to download full resolution via product page

Caption: General workflow for the synthesis of FBA 185.

A detailed experimental protocol for a similar derivative is provided in Section 5.1.
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Experimental Protocols
Synthesis of a 2,5-Bis(benzoxazolyl)thiophene
Derivative
This protocol is adapted from general methods for the synthesis of benzoxazole thiophene

compounds.

Materials:

Thiophene-2,5-dicarboxylic acid

2-Aminophenol

Boric acid (catalyst)

Trichlorobenzene (solvent)

Toluene (solvent)

Procedure:

In a reaction vessel equipped with a stirrer, condenser, and a water separator, combine

trichlorobenzene and toluene.[4]

Add thiophene-2,5-dicarboxylic acid, 2-aminophenol, and a catalytic amount of boric acid to

the solvent mixture.[4]

Heat the reaction mixture to approximately 120 °C and maintain this temperature to initiate

the condensation reaction.[5]

Continuously remove the water generated during the reaction using the water separator to

drive the reaction to completion.[4]

After the reaction is complete (monitored by TLC or other appropriate methods), cool the

mixture.

The crude product can be isolated by filtration.
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Purify the crude product by recrystallization from a suitable solvent, such as chlorobenzene,

to obtain the final 2,5-Bis(2-benzoxazolyl)thiophene product.[1]

Determination of Relative Fluorescence Quantum Yield
This protocol describes the determination of the fluorescence quantum yield of FBA 185
relative to a known standard.
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Workflow for Relative Fluorescence Quantum Yield Determination

Sample Preparation

Spectroscopic Measurement

Data Analysis

Select Standard (e.g., Quinine Sulfate)

Prepare Dilute Solutions of Sample and Standard

Match Absorbance at Excitation Wavelength (< 0.1)

Measure Absorbance Spectra (UV-Vis) Measure Fluorescence Emission Spectra

Calculate Quantum Yield using Relative Formula

Integrate Fluorescence Intensity

Click to download full resolution via product page

Caption: Experimental workflow for determining relative fluorescence quantum yield.

Materials:
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FBA 185

Fluorescence standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄,

Φ_f = 0.54)

Spectroscopic grade solvent

UV-Vis spectrophotometer

Fluorometer

Quartz cuvettes (1 cm path length)

Procedure:

Standard Selection: Choose a fluorescence standard with a well-characterized quantum

yield and spectral properties that overlap with FBA 185.

Solution Preparation: Prepare a series of dilute solutions of both FBA 185 and the standard

in the same solvent. The absorbance of the solutions at the excitation wavelength should be

kept below 0.1 to minimize inner filter effects.

Absorbance Measurement: Record the UV-Vis absorption spectra of all solutions and

determine the absorbance at the excitation wavelength.

Fluorescence Measurement: Record the fluorescence emission spectra of all solutions using

the same excitation wavelength.

Data Analysis:

Integrate the area under the fluorescence emission curves for both the sample and the

standard.

Calculate the relative fluorescence quantum yield (Φ_f_sample) using the following

equation:

Φ_f_sample = Φ_f_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)
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Where:

Φ_f is the fluorescence quantum yield

I is the integrated fluorescence intensity

A is the absorbance at the excitation wavelength

n is the refractive index of the solvent

'sample' and 'std' refer to the sample (FBA 185) and the standard, respectively.

Photostability Testing
This protocol is based on the ICH Q1B guidelines for photostability testing of new drug

substances and products, which can be adapted for fluorescent compounds.[6][7]
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ICH Q1B Photostability Testing Workflow

Experimental Setup

Exposure

Analysis

Prepare Sample (e.g., in solution or as a solid)

Expose Sample to Light (≥ 1.2 million lux hours and ≥ 200 W h/m²)

Prepare Dark Control (wrapped in foil)

Store Dark Control under same conditions

Select Light Source (ICH Q1B compliant)

Analyze Exposed and Control Samples (e.g., HPLC, UV-Vis)

Compare Results to Assess Photodegradation

Click to download full resolution via product page

Caption: Workflow for photostability testing based on ICH Q1B guidelines.

Materials:

FBA 185 sample

Chemically inert and transparent containers

Aluminum foil
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A calibrated light source compliant with ICH Q1B guidelines (e.g., xenon lamp or a

combination of cool white and near-UV fluorescent lamps)

Analytical instrumentation for assessing degradation (e.g., HPLC, UV-Vis

spectrophotometer)

Procedure:

Sample Preparation: Prepare samples of FBA 185. For solutions, use a chemically inert and

transparent container. A "dark control" sample should be prepared by wrapping an identical

sample in aluminum foil to shield it from light.[8]

Light Exposure: Expose the sample to a light source that provides an overall illumination of

not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than

200 watt-hours per square meter.[6][7] The dark control should be placed alongside the test

sample.

Analysis: After the exposure period, analyze both the light-exposed sample and the dark

control. The analysis may include:

Visual inspection for any changes in appearance.

Chromatographic analysis (e.g., HPLC) to quantify the amount of FBA 185 remaining and

to detect any photodegradation products.

Spectroscopic analysis (e.g., UV-Vis) to observe any changes in the absorption spectrum.

Evaluation: Compare the results from the exposed sample and the dark control to determine

the extent of photodegradation.

Applications in Research
While FBA 185 is primarily an industrial compound, its fluorescent properties could potentially

be leveraged in various research applications. Benzoxazole and thiophene derivatives are of

interest in medicinal chemistry for their potential biological activities.[9] However, there is

limited information in the public domain on the specific use of FBA 185 in biological imaging or

as a probe for cellular processes. Further research would be required to explore its utility in
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these areas, including studies on its cellular uptake, localization, and potential interactions with

biological macromolecules.

Toxicology and Safety
Specific toxicological data for FBA 185 is not extensively available in the public literature.

However, for benzoxazole and thiophene derivatives, general safety precautions should be

followed. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray

and wearing protective gloves, clothing, eye, and face protection.[2] In case of ingestion or skin

contact, medical attention should be sought.[2] For any research application, a thorough review

of the material safety data sheet (MSDS) is essential, and appropriate risk assessments should

be conducted. Studies on related thiophene derivatives have been conducted to determine

their acute toxicity, but these findings may not be directly applicable to FBA 185.[10]

Conclusion
FBA 185 is a well-established fluorescent brightener with defined chemical and photophysical

properties that make it highly effective for its industrial applications. This technical guide has

provided a summary of its characteristics and detailed experimental protocols for its synthesis

and the evaluation of its key performance indicators. While its application in life sciences

research is not yet established, its robust fluorescence suggests potential for future exploration

in this field, pending thorough investigation of its biocompatibility and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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